Cas no 835893-72-6 (3-Pyridinecarboxylic acid, 2,6-dichloro-4-methyl-5-nitro-)

3-Pyridinecarboxylic acid, 2,6-dichloro-4-methyl-5-nitro- structure
835893-72-6 structure
Product Name:3-Pyridinecarboxylic acid, 2,6-dichloro-4-methyl-5-nitro-
CAS No:835893-72-6
MF:C7H4Cl2N2O4
MW:251.023659706116
CID:1809489
PubChem ID:71414970
Update Time:2025-04-21

3-Pyridinecarboxylic acid, 2,6-dichloro-4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 2,6-dichloro-4-methyl-5-nitro-
    • 2,6-dichloro-4-methyl-5-nitropyridine-3-carboxylic acid
    • DTXSID80834401
    • 835893-72-6
    • 2,6-dichloro-4-methyl-5-nitronicotinic acid
    • Inchi: 1S/C7H4Cl2N2O4/c1-2-3(7(12)13)5(8)10-6(9)4(2)11(14)15/h1H3,(H,12,13)
    • InChI Key: FTTSURAYZAWFII-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)O)=C(C)C(=C(N=1)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 249.9548120g/mol
  • Monoisotopic Mass: 249.9548120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 96Ų
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